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Compound of Interest

Compound Name: 5-Methoxycanthin-6-one

Cat. No.: B084850

A summary of the key chemical and physical properties of 5-Methoxycanthin-6-one is
presented below. This data is essential for handling and characterization of the compound.

Property Value Reference
Molecular Formula C15H10N202 [2]
Molecular Weight 250.25 g/mol [2]
Appearance Solid [2]
Melting Point 243 - 244 °C [2]

Solubility Data for 5-Methoxycanthin-6-one

The solubility of 5-Methoxycanthin-6-one in various solvents is a critical parameter for
developing a successful recrystallization protocol. The following table summarizes the known
solubility characteristics.
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Solvent Solubility Reference
Recrystallization is effective,

95% Ethanol o [3]
yielding colorless needles.
Arelated compound, 4-

Methanol methoxy-5-hydroxycanthin-6- [4]

one, is soluble.

Dimethyl Sulfoxide (DMSO) Soluble. [5][6]
Chloroform Soluble. [6]
Dichloromethane Soluble. [6]
Ethyl Acetate Soluble. [6]
Acetone Soluble. [6]

Aqueous Solutions

Poorly soluble, a common

characteristic of canthin-6-one

alkaloids.

[1]

Experimental Protocol: Recrystallization of 5-
Methoxycanthin-6-one

This protocol details the procedure for the purification of 5-Methoxycanthin-6-one using 95%

ethanol as the recrystallization solvent.

Materials and Equipment:

95% Ethanol (EtOH)

Erlenmeyer flasks

Magnetic stir bar

Crude 5-Methoxycanthin-6-one

Hot plate with magnetic stirring capabilities
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o Condenser (optional, to prevent solvent evaporation)
o Fluted filter paper

e Glass funnel

e Buchner funnel and flask

e Vacuum source

e Spatula

e Watch glass

e Drying oven or desiccator

Procedure:

e Dissolution:

o Place the crude 5-Methoxycanthin-6-one into an Erlenmeyer flask with a magnetic stir
bar.

o Add a minimal amount of 95% ethanol to the flask.

o Gently heat the mixture on a hot plate with stirring. Add more 95% ethanol portion-wise
until the 5-Methoxycanthin-6-one is completely dissolved. Avoid adding an excessive
amount of solvent to ensure a good yield.

o Hot Filtration (if necessary):

[¢]

If insoluble impurities are present, perform a hot filtration.

[e]

Preheat a second Erlenmeyer flask and a glass funnel containing fluted filter paper on the
hot plate.

[e]

Quickly pour the hot, saturated solution through the preheated filtration setup to remove
insoluble impurities. This step should be done rapidly to prevent premature crystallization.
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o Crystallization:

o Allow the hot, clear solution to cool slowly to room temperature. Covering the flask with a
watch glass will prevent contamination and slow down the cooling process, which
encourages the formation of larger, purer crystals.

o For maximum yield, the flask can be subsequently placed in an ice bath to further
decrease the solubility of the compound.

e Crystal Collection:
o Collect the formed crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining
soluble impurities.

e Drying:

o Dry the purified crystals on a watch glass in a drying oven at a temperature well below the
melting point (e.g., 60-80 °C) or in a desiccator under vacuum until a constant weight is
achieved.

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for the recrystallization of 5-Methoxycanthin-6-one.

Safety Precautions

¢ Work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and gloves.

» Ethanol is flammable; avoid open flames and use a hot plate for heating.

» Handle hot glassware with appropriate tongs or heat-resistant gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b084850?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Overcoming_solubility_issues_of_1_11_Dimethoxycanthin_6_one_in_aqueous_solutions.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxycanthin-6-one
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxycanthin-6-one
https://horizon.documentation.ird.fr/exl-doc/pleins_textes/pleins_textes_5/b_fdi_06-07/08653.pdf
https://www.caymanchem.com/product/40234/4-methoxy-5-hydroxycanthin-6-one
https://www.medchemexpress.com/9-methoxycanthin-6-one.html
https://www.chemfaces.com/natural/5-Methoxycanthin-6-one-CFN92362.html
https://www.benchchem.com/product/b084850#techniques-for-recrystallization-of-5-methoxycanthin-6-one
https://www.benchchem.com/product/b084850#techniques-for-recrystallization-of-5-methoxycanthin-6-one
https://www.benchchem.com/product/b084850#techniques-for-recrystallization-of-5-methoxycanthin-6-one
https://www.benchchem.com/product/b084850#techniques-for-recrystallization-of-5-methoxycanthin-6-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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